Cas no 85814-96-6 (4-chloro-6-phenylpyridine-2-carboxylic acid)

• Product Name: 4-chloro-6-phenylpyridine-2-carboxylic acid
• CAS No: 85814-96-6
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 2152853
• PubChem ID: 12784957
• Update Time: 2025-06-11

4-chloro-6-phenylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-phenylpyridine-2-carboxylic acid
• DB-332243
• 85814-96-6
• BQADAHRUWDERQF-UHFFFAOYSA-N
• SCHEMBL317192

• MDL： MFCD18261151
• Inchi： 1S/C12H8ClNO2/c13-9-6-10(8-4-2-1-3-5-8)14-11(7-9)12(15)16/h1-7H,(H,15,16)
• InChI Key： BQADAHRUWDERQF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.0243562Da
• Monoisotopic Mass: 233.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-chloro-6-phenylpyridine-2-carboxylic acid

Recent Advances in the Study of 4-Chloro-6-phenylpyridine-2-carboxylic Acid (CAS: 85814-96-6)

4-Chloro-6-phenylpyridine-2-carboxylic acid (CAS: 85814-96-6) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its chloro and phenyl substituents on the pyridine ring, serves as a versatile building block for the synthesis of various biologically active molecules. Recent studies have explored its role in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key areas of interest is the compound's utility in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that derivatives of 4-chloro-6-phenylpyridine-2-carboxylic acid can effectively target specific kinase domains, offering promising leads for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of selective JAK2 inhibitors, which are being investigated for their potential in treating myeloproliferative neoplasms.

In addition to its role in kinase inhibition, 4-chloro-6-phenylpyridine-2-carboxylic acid has been explored as a precursor for the synthesis of metal-organic frameworks (MOFs) with potential biomedical applications. A recent publication in ACS Applied Materials & Interfaces reported the successful incorporation of this compound into a MOF structure, which exhibited enhanced stability and drug-loading capacity. This innovation opens new avenues for targeted drug delivery systems, particularly in oncology.

Another notable advancement is the compound's application in the development of fluorescent probes. Researchers have functionalized 4-chloro-6-phenylpyridine-2-carboxylic acid to create probes capable of detecting reactive oxygen species (ROS) in cellular environments. These probes, described in a 2022 study in Analytical Chemistry, offer high sensitivity and selectivity, making them valuable tools for studying oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 4-chloro-6-phenylpyridine-2-carboxylic acid. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, 4-chloro-6-phenylpyridine-2-carboxylic acid (CAS: 85814-96-6) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in diverse applications, from kinase inhibitors to drug delivery systems, underscore its importance in the field. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential.